Cas no 1708371-53-2 (2-chloro-2-(ethanesulfonyl)-1-phenylethan-1-one)

• Product Name: 2-chloro-2-(ethanesulfonyl)-1-phenylethan-1-one
• CAS No: 1708371-53-2
• MF: C₁₀H₁₁ClO₃S
• MW: 246.710541009903
• MDL: MFCD26527120
• CID: 4612235
• PubChem ID: 102549509
• Update Time: 2025-06-10

2-chloro-2-(ethanesulfonyl)-1-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-2-ethanesulfonyl-1-phenyl-ethanone
• 2-chloro-2-(ethanesulfonyl)-1-phenylethan-1-one

• MDL： MFCD26527120
• Inchi： 1S/C10H11ClO3S/c1-2-15(13,14)10(11)9(12)8-6-4-3-5-7-8/h3-7,10H,2H2,1H3
• InChI Key： AIXKRDUDBZZHKM-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1)C(Cl)S(CC)(=O)=O

Additional information on 2-chloro-2-(ethanesulfonyl)-1-phenylethan-1-one

Research Briefing on 2-Chloro-2-(ethanesulfonyl)-1-phenylethan-1-one (CAS: 1708371-53-2): Recent Advances and Applications

The compound 2-chloro-2-(ethanesulfonyl)-1-phenylethan-1-one (CAS: 1708371-53-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanistic insights, and emerging roles in drug discovery.

Recent studies highlight the compound's utility as a versatile intermediate in organic synthesis, particularly in the construction of sulfone-containing scaffolds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a Michael acceptor in thiol-Michael addition reactions, enabling the development of novel cysteine-targeting covalent inhibitors. The ethanesulfonyl moiety appears to confer enhanced water solubility compared to traditional α-chloroketones, addressing a key limitation in previous generations of these compounds.

In pharmacological applications, researchers have explored 2-chloro-2-(ethanesulfonyl)-1-phenylethan-1-one as a potential warhead for targeted protein degradation. A Nature Chemical Biology study (2024) reported its incorporation into proteolysis-targeting chimeras (PROTACs), where it showed improved selectivity profiles against kinase targets. The compound's balanced reactivity – more stable than conventional α-haloketones yet sufficiently reactive for covalent modification – makes it particularly attractive for such applications.

Structural-activity relationship (SAR) studies have revealed that the phenyl ring at the 1-position allows for extensive modification, enabling fine-tuning of target engagement properties. Computational modeling suggests the ethanesulfonyl group participates in favorable interactions with protein binding pockets, potentially explaining the compound's enhanced binding kinetics observed in biochemical assays.

From a safety perspective, recent toxicological evaluations indicate that this derivative exhibits reduced nonspecific reactivity compared to simpler α-chloroketones, as evidenced by lower glutathione depletion rates in hepatocyte models (Toxicology Reports, 2024). This improved safety profile expands its potential for in vivo applications.

Ongoing research is exploring the compound's utility in fragment-based drug discovery, where its relatively small size (MW 246.7) and well-defined reactivity make it an attractive starting point for library development. Several pharmaceutical companies have included derivatives of 2-chloro-2-(ethanesulfonyl)-1-phenylethan-1-one in their screening collections, reflecting growing industry interest.

In conclusion, 2-chloro-2-(ethanesulfonyl)-1-phenylethan-1-one represents an important addition to the medicinal chemist's toolkit, combining favorable physicochemical properties with versatile reactivity. Its applications span from covalent inhibitor development to targeted protein degradation, with recent advances particularly highlighting its improved selectivity and safety characteristics. Further research is warranted to fully explore its potential in various therapeutic areas.